Cas no 1374657-44-9 (3-(hydroxymethyl)oxetane-3-carbonitrile)

• Product Name: 3-(hydroxymethyl)oxetane-3-carbonitrile
• CAS No: 1374657-44-9
• MF: C₆H₉NO
• MW: 111.141761541367
• MDL: MFCD22391930
• CID: 2182134
• PubChem ID: 71755913
• Update Time: 2024-11-02

3-(hydroxymethyl)oxetane-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Hydroxymethyl-cyclobutanecarbonitrile
• 1-(Hydroxymethyl)cyclobutanecarbonitrile
• 1-(hydroxymethyl)cyclobutane-1-carbonitrile
• Cyclobutanecarbonitrile, 1-(hydroxymethyl)-
• 1-?(hydroxymethyl)?cyclobutanecarbonitr?ile
• 9526AH
• SB40305
• T4769
• 3-(hydroxymethyl)oxetane-3-carbonitrile
• 3-Oxetanecarbonitrile, 3-(hydroxymethyl)-

• MDL： MFCD22391930
• Inchi： 1S/C6H9NO/c7-4-6(5-8)2-1-3-6/h8H,1-3,5H2
• InChI Key： NCEHIMDMICMIQF-UHFFFAOYSA-N
• SMILES： OCC1(C#N)CCC1

Computed Properties

• Exact Mass: 111.068413911 g/mol
• Monoisotopic Mass: 111.068413911 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 44
• Molecular Weight: 111.14

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 279.3±25.0 °C(Predicted)
• pka: 14.58±0.10(Predicted)

3-(hydroxymethyl)oxetane-3-carbonitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes Oxetanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes